Cas no 897468-97-2 (2-(4-cyclohexanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole)

• Product Name: 2-(4-cyclohexanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole
• CAS No: 897468-97-2
• MF: C₁₉H₂₅N₃O₂S
• MW: 359.485703229904
• CID: 5480536
• Update Time: 2025-10-30

2-(4-cyclohexanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• cyclohexyl-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• 2-(4-cyclohexanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole

• Inchi： 1S/C19H25N3O2S/c1-24-15-7-8-16-17(13-15)25-19(20-16)22-11-9-21(10-12-22)18(23)14-5-3-2-4-6-14/h7-8,13-14H,2-6,9-12H2,1H3
• InChI Key： MRWMNWMXGUBTQW-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(N1CCN(C2=NC3=CC=C(OC)C=C3S2)CC1)=O

Additional information on 2-(4-cyclohexanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole

Research Brief on 2-(4-cyclohexanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole (CAS: 897468-97-2)

The compound 2-(4-cyclohexanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole (CAS: 897468-97-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the role of this benzothiazole derivative as a potent modulator of specific biological pathways. Its structural features, including the cyclohexanecarbonylpiperazine moiety and the methoxybenzothiazole core, contribute to its unique binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interactions with target proteins, revealing insights into its molecular mechanism.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular processes, such as inflammation and apoptosis. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-(4-cyclohexanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole exhibits significant inhibitory activity against specific kinase targets, suggesting its potential as a therapeutic agent for oncology and autoimmune diseases.

Further investigations into the pharmacokinetics and toxicity profile of this compound are underway. Preliminary data indicate favorable bioavailability and a manageable safety profile, though additional preclinical studies are required to confirm these findings. The compound's stability under physiological conditions and its metabolic pathways are also being explored to optimize its therapeutic potential.

In conclusion, 2-(4-cyclohexanecarbonylpiperazin-1-yl)-6-methoxy-1,3-benzothiazole represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable subject of ongoing research, with potential applications in treating a range of diseases. Future studies should focus on refining its synthesis, improving its selectivity, and advancing it through clinical trials to fully realize its therapeutic benefits.